Cas no 1544577-92-5 (2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid)

• Product Name: 2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid
• CAS No: 1544577-92-5
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 6222903
• PubChem ID: 83854819
• Update Time: 2025-05-21

2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid
• 1544577-92-5
• EN300-1989376
• SCHEMBL22775352

• Inchi： 1S/C7H13NO4S/c8-6(7(9)10)3-5-1-2-13(11,12)4-5/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： CCDAOOSBWWGJLY-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(=O)O)N)C1)(=O)=O

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid

Research Brief on 2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid (CAS: 1544577-92-5): Recent Advances and Applications

2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid (CAS: 1544577-92-5) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the development of enzyme inhibitors and modulators of biological pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in drug discovery.

The compound's structure features a sulfolane moiety (1,1-dioxo-1lambda6-thiolan-3-yl) attached to the beta-carbon of an alanine backbone, conferring distinct physicochemical properties such as enhanced solubility and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a proline mimetic in the design of selective matrix metalloproteinase (MMP) inhibitors, leveraging its conformational rigidity to achieve improved target binding (DOI: 10.1021/acs.jmedchem.3c00562). The CAS registry number 1544577-92-5 has become a key identifier in patent filings related to inflammatory disease therapeutics.

Recent synthetic approaches have focused on optimizing the stereoselective preparation of this compound, as evidenced by a 2024 Organic Process Research & Development report detailing a scalable route with >99% ee using asymmetric hydrogenation (DOI: 10.1021/acs.oprd.4c00018). The amino acid's unique sulfone-containing side chain has shown particular promise in addressing pharmacokinetic challenges associated with peptide-based drugs, with several preclinical candidates incorporating this moiety currently under evaluation for neurodegenerative disorders.

Biological evaluations have revealed that 2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid exhibits dual functionality as both a hydrogen bond donor/acceptor and a mild electrophile, enabling covalent interactions with biological targets while maintaining favorable safety profiles. A 2023 ACS Chemical Biology study identified its incorporation into cyclic peptides that selectively inhibit protein-protein interactions in the NF-κB pathway (DOI: 10.1021/acschembio.3c00345), suggesting potential applications in oncology and autoimmune diseases.

Emerging applications extend beyond traditional drug discovery, with recent work published in Bioconjugate Chemistry (2024, DOI: 10.1021/acs.bioconjchem.4c00122) demonstrating its utility in constructing stable antibody-drug conjugates (ADCs). The sulfolane ring system provides an optimal balance of hydrophilicity and linker stability, addressing common challenges in ADC development. Furthermore, computational studies have predicted favorable ADMET properties for derivatives of this amino acid, supporting its continued investigation as a privileged scaffold in medicinal chemistry.

In conclusion, 2-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid (1544577-92-5) represents a versatile building block with demonstrated value across multiple therapeutic areas. The compound's unique structural features continue to inspire innovative applications in drug design, from small molecule therapeutics to biologics engineering. Future research directions likely include exploration of its use in PROTACs and other targeted protein degradation platforms, as well as further optimization of synthetic methodologies to enable broader adoption in pharmaceutical development.